Cas no 1238337-01-3 (pyrazolo[1,5-a]pyridine-3-boronic acid)

• Product Name: pyrazolo[1,5-a]pyridine-3-boronic acid
• CAS No: 1238337-01-3
• MF: C₇H₇BN₂O₂
• MW: 161.953681230545
• MDL: MFCD06739228
• CID: 1216283
• PubChem ID: 55255152
• Update Time: 2025-06-14

pyrazolo[1,5-a]pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridin-3-ylboronic acid
• PYRAZOLO[1,5-A]PYRIDINE-3-BORONIC ACID
• KB-259420
• D-1921
• pyrazolo-[1,5-a]-pyridin-3-yl boronic acid
• Boronic acid, B-pyrazolo[1,5-a]pyridin-3-yl-
• SureCN1991695
• AB28911
• {pyrazolo[1,5-a]pyridin-3-yl}boronic acid
• SCHEMBL1991695
• SY099143
• CS-0080688
• EN300-4282009
• QHIVIXSDBZREFP-UHFFFAOYSA-N
• MFCD06739228
• 1238337-01-3
• DB-266679
• PYRAZOLO[1,5-A]PYRIDIN-3-YLBORONICACID
• DTXSID80717003
• AKOS006292357
• AC3311
• pyrazolo[1,5-a]pyridine-3-boronic acid

• MDL： MFCD06739228
• Inchi： 1S/C7H7BN2O2/c11-8(12)6-5-9-10-4-2-1-3-7(6)10/h1-5,11-12H
• InChI Key： QHIVIXSDBZREFP-UHFFFAOYSA-N
• SMILES： OB(C1C=NN2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 162.0600576g/mol
• Monoisotopic Mass: 162.0600576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Additional information on pyrazolo[1,5-a]pyridine-3-boronic acid

Comprehensive Overview of Pyrazolo[1,5-a]pyridine-3-boronic Acid (CAS No. 1238337-01-3)

Pyrazolo[1,5-a]pyridine-3-boronic acid (CAS No. 1238337-01-3) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the pyrazolo[1,5-a]pyridine family, a scaffold known for its significant biological activity and applications in drug discovery. The presence of the boronic acid functional group makes it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern synthetic chemistry.

In recent years, the demand for pyrazolo[1,5-a]pyridine-3-boronic acid has surged due to its role in developing small-molecule inhibitors and kinase-targeted therapies. Researchers are particularly interested in its potential for designing anticancer agents and anti-inflammatory drugs, aligning with the growing focus on precision medicine. The compound’s unique structure allows for efficient modification, enabling the creation of novel derivatives with enhanced pharmacological properties.

The synthesis of pyrazolo[1,5-a]pyridine-3-boronic acid involves multi-step organic transformations, often starting from readily available pyridine precursors. Its boronic acid moiety is critical for forming carbon-carbon bonds, a key step in constructing complex molecular architectures. This feature has made it a staple in laboratories focused on medicinal chemistry and heterocyclic compound development.

From an industrial perspective, CAS No. 1238337-01-3 is gaining traction as a high-value intermediate for producing active pharmaceutical ingredients (APIs). Its compatibility with green chemistry principles, such as reduced waste and energy-efficient processes, further enhances its appeal. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios due to its scalability and reproducibility.

Beyond pharmaceuticals, pyrazolo[1,5-a]pyridine-3-boronic acid is explored in agrochemical research for developing next-generation pesticides and herbicides. Its ability to act as a ligand in catalytic systems also opens doors for applications in polymer chemistry and material science. These diverse applications underscore its importance in both academic and industrial settings.

For researchers seeking reliable sources of CAS No. 1238337-01-3, quality control is paramount. Reputable suppliers provide detailed analytical data, including HPLC purity, NMR spectra, and mass spectrometry results, ensuring compliance with stringent research standards. Storage recommendations typically emphasize protection from moisture and light to maintain stability.

In summary, pyrazolo[1,5-a]pyridine-3-boronic acid (CAS No. 1238337-01-3) is a pivotal compound bridging drug discovery, catalysis, and material innovation. Its adaptability and broad utility make it a subject of ongoing research, with future advancements likely to expand its applications further.